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Cat. No.: B15623325

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The mitochondrial enzyme methylenetetrahydrofolate dehydrogenase 2 (MTHFD2) has

emerged as a compelling therapeutic target in oncology and inflammatory diseases. Its high

expression in cancer cells and activated immune cells, contrasted with its limited presence in

healthy adult tissues, presents a promising therapeutic window. This guide provides a

comparative analysis of MTHFD2 inhibitors, offering a summary of their performance, detailed

experimental methodologies, and an overview of the implicated signaling pathways. While

specific public data for a compound designated "MTHFD2-IN-4" is not available, this guide will

use a placeholder "MTHFD2-IN-X" to represent a hypothetical potent and selective MTHFD2

inhibitor and compare it against publicly characterized alternatives.

Performance Comparison of MTHFD2 Inhibitors
The therapeutic potential of targeting MTHFD2 has led to the development of several small

molecule inhibitors. A key aspect of their evaluation is their potency against MTHFD2 and their

selectivity over the cytosolic isoform, MTHFD1, to minimize off-target effects. The following

tables summarize the available quantitative data for prominent MTHFD2 inhibitors.

Table 1: In Vitro Potency and Selectivity of MTHFD2 Inhibitors
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Compound
MTHFD2
IC50 (nM)

MTHFD1
IC50 (nM)

Selectivity
(MTHFD1/M
THFD2)

Cell-Based
GI50 (nM)

Cell Line

MTHFD2-IN-

X
<10 >500 >50 100 MDA-MB-231

DS18561882 6.3[1] 570[1] ~90 140[1] MDA-MB-231

TH9619 47[2] 47[2] 1 Not Reported HL-60

LY345899 663[3][4][5][6] 96[3][4][5][6] 0.14 Not Reported SW620, LoVo

Table 2: In Vivo Efficacy of MTHFD2 Inhibitors

Compound
Dose and
Schedule

Animal Model
Tumor Growth
Inhibition (TGI)

Reference

MTHFD2-IN-X
100 mg/kg, oral,

BID

Breast Cancer

Xenograft
~65% -

DS18561882
300 mg/kg, oral,

BID[1]

MDA-MB-231

Xenograft

67% (complete

inhibition)[1]
[1]

TH9619
30 mg/kg, s.c.,

BID[2]

AML Xenograft

(HL-60)

Prolonged

survival[2]
[2]

LY345899
10 mg/kg, i.p., 5

d/wk[3][4]

Colorectal

Cancer PDX

Reduced tumor

growth[4]
[3][4]

Signaling Pathways and Experimental Workflows
Inhibition of MTHFD2 impacts crucial cellular processes, primarily by disrupting one-carbon

metabolism. This leads to downstream effects on nucleotide synthesis and cellular redox

balance, ultimately affecting cell proliferation and survival. The mTORC1 and AKT signaling

pathways are known to be intertwined with MTHFD2 function.
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Caption: MTHFD2 signaling pathway and points of inhibition.
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The experimental workflow for evaluating MTHFD2 inhibitors typically involves a series of in

vitro and in vivo assays to determine potency, selectivity, and anti-tumor activity.

In Vitro Evaluation In Vivo Evaluation
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(IC50 vs MTHFD2, MTHFD1)
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(GI50)
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Caption: Experimental workflow for MTHFD2 inhibitor evaluation.

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment and comparison of MTHFD2

inhibitors. Below are outlines for key experiments.

MTHFD2 Enzymatic Assay (IC50 Determination)
This assay quantifies the inhibitory potency of a compound against the MTHFD2 enzyme.

Principle: The assay measures the NAD+-dependent conversion of 5,10-

methylenetetrahydrofolate to 10-formyltetrahydrofolate, which is monitored by the increase in

absorbance at 340 nm due to the production of NADH.

Materials:

Recombinant human MTHFD2 protein

Assay buffer: 100 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 1 mM NAD+

Substrate: 5,10-methylenetetrahydrofolate

Test compound (serial dilutions)

96-well UV-transparent plate
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Spectrophotometer

Procedure:

Add assay buffer, MTHFD2 enzyme, and the test compound at various concentrations to

the wells of the microplate.

Incubate for a pre-determined time at room temperature.

Initiate the reaction by adding the substrate, 5,10-methylenetetrahydrofolate.

Immediately measure the absorbance at 340 nm at regular intervals to determine the

reaction rate.

Calculate the percent inhibition for each compound concentration relative to a vehicle

control.

Determine the IC50 value by fitting the dose-response data to a four-parameter logistic

equation.

Cell Proliferation Assay (GI50 Determination)
This assay assesses the effect of the inhibitor on the growth of cancer cell lines.

Principle: Cell viability is measured after a defined period of exposure to the test compound.

Common methods include using reagents that are converted to a fluorescent or colored

product by metabolically active cells (e.g., resazurin-based assays) or quantifying ATP

content (e.g., CellTiter-Glo®).

Materials:

Cancer cell line of interest (e.g., MDA-MB-231, HL-60)

Complete cell culture medium

Test compound (serial dilutions)

96-well cell culture plates
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Cell viability reagent (e.g., PrestoBlue™, CellTiter-Glo®)

Plate reader

Procedure:

Seed cells into 96-well plates at a predetermined density and allow them to adhere

overnight.

Treat the cells with serial dilutions of the test compound and a vehicle control.

Incubate the plates for 72-96 hours.

Add the cell viability reagent to each well and incubate according to the manufacturer's

instructions.

Measure the fluorescence or luminescence using a plate reader.

Calculate the percentage of growth inhibition for each concentration relative to the vehicle

control.

Determine the GI50 (concentration causing 50% growth inhibition) by plotting the dose-

response curve.

In Vivo Xenograft Model
This experiment evaluates the anti-tumor efficacy of the MTHFD2 inhibitor in a living organism.

Principle: Human cancer cells are implanted into immunocompromised mice. Once tumors

are established, the mice are treated with the test compound, and tumor growth is monitored

over time.

Materials:

Immunocompromised mice (e.g., NOD-SCID or nude mice)

Cancer cell line for implantation
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Test compound formulated for the chosen route of administration (e.g., oral gavage,

intraperitoneal injection)

Calipers for tumor measurement

Procedure:

Subcutaneously inject a suspension of cancer cells into the flank of each mouse.

Monitor the mice until tumors reach a palpable size (e.g., 100-200 mm³).

Randomize the mice into treatment and control groups.

Administer the test compound or vehicle control according to the predetermined dose and

schedule.

Measure tumor volume using calipers at regular intervals (e.g., twice a week).

Monitor the body weight and general health of the mice throughout the study.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

weight, biomarker analysis).

Calculate the tumor growth inhibition (TGI) as the percentage difference in the mean tumor

volume between the treated and control groups.

By employing these standardized protocols and carefully considering the comparative data,

researchers can effectively evaluate the therapeutic window of novel MTHFD2 inhibitors and

advance the development of targeted therapies for cancer and other diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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